Cas no 846063-03-4 (8-(dimethylamino)methyl-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one)

• Product Name: 8-(dimethylamino)methyl-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one
• CAS No: 846063-03-4
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 5419451
• Update Time: 2025-05-23

8-(dimethylamino)methyl-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 8-[(dimethylamino)methyl]-7-hydroxy-3-(2-methoxyphenoxy)-2-methylchromen-4-one
• 4H-1-Benzopyran-4-one, 8-[(dimethylamino)methyl]-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-
• 8-(dimethylamino)methyl-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one

• Inchi： 1S/C20H21NO5/c1-12-19(26-17-8-6-5-7-16(17)24-4)18(23)13-9-10-15(22)14(11-21(2)3)20(13)25-12/h5-10,22H,11H2,1-4H3
• InChI Key： PIAPQFQJMRFACE-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN(C)C)C(O)=CC=C2C(=O)C=1OC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 8-(dimethylamino)methyl-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one

8-(Dimethylamino)methyl-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one: A Comprehensive Overview

8-(Dimethylamino)methyl-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one (CAS No. 846063-03-4) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of chromenones, which are known for their potential biological activities and applications in pharmaceutical research. The molecule features a chromene skeleton, which is a bicyclic structure consisting of a benzene ring fused to a gamma-pyrone ring. The presence of multiple functional groups, such as the dimethylamino group, hydroxyl group, and phenoxy group, contributes to its unique chemical properties and biological interactions.

The chromenone core of this compound is a key structural element that has been extensively studied for its role in various biochemical pathways. Recent studies have highlighted the potential of chromenones as scaffolds for drug development, particularly in the context of anti-inflammatory, antioxidant, and anticancer activities. The dimethylamino group attached to the methyl substituent at position 8 introduces additional electronic effects, which may enhance the compound's ability to interact with biological targets such as enzymes or receptors.

The hydroxyl group at position 7 plays a critical role in stabilizing the molecule's structure through hydrogen bonding and other non-covalent interactions. This hydroxyl group also contributes to the compound's solubility in polar solvents, which is an important factor for its potential use in drug delivery systems. Additionally, the phenoxy group at position 3 introduces aromaticity and further enhances the molecule's stability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 8-(dimethylamino)methyl-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one with greater accuracy. These studies suggest that the compound may exhibit favorable absorption and distribution profiles, making it a promising candidate for further preclinical testing. Furthermore, the presence of multiple functional groups provides opportunities for chemical modification, allowing researchers to optimize the compound's pharmacological properties.

In terms of synthesis, this compound can be prepared through a multi-step organic synthesis process involving advanced techniques such as Suzuki coupling and Stille coupling. These methods enable precise control over the molecule's structure and ensure high purity levels. The synthesis of 8-(dimethylamino)methyl-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one has been reported in several scientific journals, with researchers focusing on improving reaction yields and minimizing environmental impact.

From a biological standpoint, this compound has shown potential as an inhibitor of certain kinases involved in cellular signaling pathways. Kinase inhibitors are of great interest in oncology due to their ability to target specific molecular mechanisms driving cancer progression. Preliminary in vitro studies have demonstrated that 8-(dimethylamino)methyl-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one exhibits moderate inhibitory activity against several kinase targets, suggesting its potential as a lead compound for drug development.

Moreover, the compound's structural features make it an attractive candidate for exploring its role in other therapeutic areas such as neurodegenerative diseases and inflammation. Researchers have also investigated its ability to modulate cellular pathways associated with oxidative stress and apoptosis, further underscoring its versatility as a research tool and potential therapeutic agent.

In conclusion, 8-(dimethylamino)methyl-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one (CAS No. 846063-03-4) is a multifaceted organic compound with significant potential in pharmaceutical research. Its unique molecular structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable asset for exploring novel therapeutic strategies across various disease states.